Cas no 1806702-30-6 (Methyl 3-(2-bromopropanoyl)-4-methylphenylacetate)

• Product Name: Methyl 3-(2-bromopropanoyl)-4-methylphenylacetate
• CAS No: 1806702-30-6
• MF: C₁₃H₁₅BrO₃
• MW: 299.160403490067
• CID: 5008520
• Update Time: 2025-10-19

Methyl 3-(2-bromopropanoyl)-4-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(2-bromopropanoyl)-4-methylphenylacetate

• Inchi： 1S/C13H15BrO3/c1-8-4-5-10(7-12(15)17-3)6-11(8)13(16)9(2)14/h4-6,9H,7H2,1-3H3
• InChI Key： IRLIKJCZBAZEEW-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C=CC=1C)CC(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 290
• XLogP3: 3
• Topological Polar Surface Area: 43.4

Additional information on Methyl 3-(2-bromopropanoyl)-4-methylphenylacetate

Methyl 3-(2-bromopropanoyl)-4-methylphenylacetate: A Comprehensive Overview

Methyl 3-(2-bromopropanoyl)-4-methylphenylacetate, identified by the CAS number 1806702-30-6, is a compound of significant interest in the field of organic chemistry. This compound is characterized by its unique structure, which combines a methyl group, a brominated propanoyl moiety, and a phenylacetate group. The combination of these functional groups makes it a versatile molecule with potential applications in various chemical and biochemical contexts.

The methyl group in the compound serves as an electron-donating substituent, influencing the electronic properties of the molecule. This substitution pattern can enhance the reactivity of the compound in certain chemical reactions, such as nucleophilic substitutions or additions. The 2-bromopropanoyl group introduces a bromine atom at the beta position of the propanoyl chain, which can act as a leaving group in substitution reactions. This feature makes the compound potentially useful in peptide synthesis or as an intermediate in organic transformations.

The 4-methylphenylacetate portion of the molecule adds another layer of complexity to its structure. The phenyl ring provides aromatic stability, while the acetate group introduces ester functionality. This combination can influence the solubility and reactivity of the compound, making it suitable for use in various organic synthesis pathways. Recent studies have highlighted the importance of such substituted phenylacetates in medicinal chemistry, particularly in the design of bioactive molecules.

Recent advancements in synthetic chemistry have enabled more efficient methods for synthesizing Methyl 3-(2-bromopropanoyl)-4-methylphenylacetate. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high yields. This method leverages the ability of microwaves to accelerate bond formation, particularly in reactions involving esterification or substitution.

In terms of applications, Methyl 3-(2-bromopropanoyl)-4-methylphenylacetate has been explored for its potential role in drug discovery. Its structure suggests that it could serve as a lead compound for developing new pharmaceutical agents. For instance, its brominated propanoyl group could be modified to target specific biological pathways or enzymes. Additionally, its phenylacetate moiety may contribute to bioavailability and pharmacokinetic properties that are desirable in drug candidates.

Another area where this compound has shown promise is in materials science. The combination of its functional groups allows for potential use as a building block in polymer synthesis or as an additive in advanced materials. For example, its ester functionality could facilitate cross-linking reactions, leading to novel polymer networks with tailored mechanical properties.

From an environmental perspective, understanding the degradation pathways of Methyl 3-(2-bromopropanoyl)-4-methylphenylacetate is crucial for assessing its ecological impact. Recent research has focused on enzymatic degradation mechanisms, particularly those involving esterases and lipases. These enzymes can hydrolyze the ester bond in the molecule, leading to biodegradation products that are less harmful to ecosystems.

In conclusion, Methyl 3-(2-bromopropanoyl)-4-methylphenylacetate is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it a valuable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in both academic and industrial settings.